Cas no 851443-15-7 (ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate
• CAS No: 851443-15-7
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD29037858
• CID: 4231581
• PubChem ID: 86047818
• Update Time: 2025-05-26

ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-amino-4-bromo-3-methyl-, ethyl ester
• Ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate
• AKOS025312629
• SCHEMBL21612062
• 851443-15-7
• EN300-265262
• G72168
• F1904-0066
• ethyl5-amino-4-bromo-3-methylthiophene-2-carboxylate
• MFCD29037858
• ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate

• MDL： MFCD29037858
• Inchi： 1S/C8H10BrNO2S/c1-3-12-8(11)6-4(2)5(9)7(10)13-6/h3,10H2,1-2H3
• InChI Key： PMPBGORMHXRHRT-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(N)=C(Br)C=1C

Computed Properties

• Exact Mass: 262.96156Da
• Monoisotopic Mass: 262.96156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.6Ų

Additional information on ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate

Ethyl 5-Amino-4-Bromo-3-Methylthiophene-2-Carboxylate (CAS No. 851443-15-7): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate (CAS No. 851443-15-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse applications in pharmaceuticals, materials science, and organic synthesis. In this article, we will delve into the synthesis, properties, and potential applications of ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate, highlighting its significance in current research.

Synthesis of Ethyl 5-Amino-4-Bromo-3-Methylthiophene-2-Carboxylate

The synthesis of ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate typically involves a multi-step process that combines organic synthesis techniques with advanced purification methods. One common approach is to start with 3-methylthiophene, which undergoes bromination to form 4-bromo-3-methylthiophene. This intermediate is then subjected to amination to introduce the amino group, followed by esterification to form the final product. The detailed synthetic route can be summarized as follows:

• Bromination: 3-Methylthiophene is treated with a brominating agent such as N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN) to form 4-bromo-3-methylthiophene.
• Amination: The brominated intermediate is then subjected to amination using ammonia or an appropriate amine source under suitable conditions to introduce the amino group.
• Esterification: Finally, the amino-substituted thiophene is esterified using ethyl chloroformate or another suitable reagent to form the desired ethyl ester.

This synthetic route provides a robust and reproducible method for preparing ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate, making it accessible for further studies and applications.

Physical and Chemical Properties

Ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate is a solid compound with a molecular formula of C₁₀H₁₁BrNO₂S and a molecular weight of approximately 277.16 g/mol. It exhibits several notable physical and chemical properties that contribute to its utility in various applications:

• Melting Point: The compound has a melting point in the range of 90-95°C, which is important for its handling and storage.
• Solubility: It is moderately soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for use in solution-based reactions and formulations.
• Spectral Properties: The compound shows characteristic absorption bands in UV-visible spectroscopy due to the presence of the thiophene ring and functional groups. These spectral properties can be useful for analytical purposes and quality control.
• Stability: Under standard laboratory conditions, ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate is stable and can be stored for extended periods without significant degradation. However, it should be protected from moisture and light to maintain its integrity.

Biological Activities and Applications

The biological activities of ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate have been the subject of several recent studies, highlighting its potential as a lead compound in drug discovery. Some of the key areas where this compound shows promise include:

• Anticancer Activity: Research has demonstrated that certain thiophene derivatives exhibit potent anticancer activity against various cancer cell lines. Studies have shown that compounds with similar structures to ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate can induce apoptosis in cancer cells through mechanisms involving cell cycle arrest and DNA damage.
• Antimicrobial Activity: strong>: Thiophenes are known for their broad-spectrum antimicrobial properties. Preliminary studies suggest that compounds like ethyl 5-amino -4-bromo -3-methy lthio phen e -2-car boxyla te may have activity against both Gram-positive and Gram-negative bacteria, making them potential candidates for developing new antibiotics. li > ul > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > article > response >